Cas no 129746-09-4 (2,4(1H,3H)-Pyrimidinedione,1-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-, rel-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-, rel-
• CAS No: 129746-09-4
• MF: C₁₀H₁₃FN₂O₃
• MW: 228.220226049423
• CID: 158043
• PubChem ID: 452146
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(1R,2S,3R)-2-fluoro-3-(hydroxymethyl)cyclopentyl]-, rel-
• 1-[(1S,2R,3S)-2-fluoro-3-(hydroxymethyl)cyclopentyl]pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-fluoro-3-(hydroxymethyl)cyclopentyl)-, (1alpha,2alpha,3alpha)-
• 2',3'-Dideoxy-6'-beta-fluoro-carbocyclicuridine
• 2,4(1H,3H)-Pyrimidinedione, 1-[2-fluoro-3-(hydroxymethyl)cyclopentyl]-, (1a,2a,3a)-
• 2',3'-Dideoxy-6'-.beta.-fluoro-carbocyclicuridine
• 6'-F-carbocyclicddU
• DTXSID80156231
• 129746-09-4

• Inchi： 1S/C10H13FN2O3/c11-9-6(5-14)1-2-7(9)13-4-3-8(15)12-10(13)16/h3-4,6-7,9,14H,1-2,5H2,(H,12,15,16)/t6-,7-,9+/m0/s1
• InChI Key： BGMJYSAHUYZLAO-ACLDMZEESA-N
• SMILES： F[C@@H]1[C@H](CO)CC[C@@H]1N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 228.091
• Monoisotopic Mass: 228.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.4
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.571

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides